3-Amino-2-cyclopropoxybenzenesulfonamide

• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 3-amino-2-cyclopropyloxybenzenesulfonamide
• InChI: InChI=1S/C9H12N2O3S/c10-7-2-1-3-8(15(11,12)13)9(7)14-6-4-5-6/h1-3,6H,4-5,10H2,(H2,11,12,13)
• InChI Key: RNYLTCDRDKZUGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2S(=O)(=O)N)N

Description

3-Amino-2-cyclopropoxybenzenesulfonamide is a sulfonamide derivative characterized by a cyclopropoxy substituent at the 2-position and an amino group at the 3-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Amino-2-cyclopropoxybenzenesulfonamide typically involves the reaction of 3-nitro-2-cyclopropoxybenzenesulfonamide with a reducing agent to convert the nitro group to an amino group. Common reducing agents include hydrogen gas in the presence of a palladium catalyst or iron powder in acidic conditions .

Industrial Production Methods: Industrial production of this compound may involve large-scale reduction processes using hydrogenation reactors. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 3-Amino-2-cyclopropoxybenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The sulfonamide group can be reduced to form sulfinamide or sulfenamide derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are used in the presence of a base.

Major Products Formed:

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of sulfinamide or sulfenamide derivatives.

Substitution: Formation of various substituted sulfonamide derivatives.

Scientific Research Applications

3-Amino-2-cyclopropoxybenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antibacterial and anti-inflammatory activities.

Industry: Used in the development of new materials and as a precursor for the synthesis of other sulfonamide derivatives.

Mechanism of Action

The mechanism of action of 3-Amino-2-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity. The sulfonamide group can mimic the structure of natural substrates, leading to competitive inhibition of enzyme activity. These interactions can disrupt various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

The following table summarizes key structural and functional differences between 3-Amino-2-cyclopropoxybenzenesulfonamide and related sulfonamide derivatives:

Compound	Substituents	Molecular Weight (g/mol)	Key Applications	Notable Properties
3-Amino-2-cyclopropoxybenzenesulfonamide	Cyclopropoxy (C₃H₅O), NH₂	~252.3 (estimated)	Hypothesized enzyme inhibition	Enhanced solubility due to cyclopropoxy
3-Amino-N-(2-chlorophenyl)benzenesulfonamide	2-chlorophenyl, NH₂	297.75 (CAS 327092-99-9)	R&D applications (exact use unspecified)	Chlorine substituent increases lipophilicity
Safinamide Mesylate	3-fluorobenzyloxy, propanamide	302.3 (ChEMBL48582)	MAO-B inhibitor for Parkinson’s disease	Fluorine enhances metabolic stability
3-(Aminomethyl)-N-cyclohexylbenzenesulfonamide	Cyclohexyl, aminomethyl	268.38	Undisclosed (supplier listings)	Cyclohexyl group may improve membrane permeability

Key Findings:

Substituent Effects: The cyclopropoxy group in 3-Amino-2-cyclopropoxybenzenesulfonamide likely improves solubility compared to bulkier substituents like the fluorobenzyloxy group in Safinamide . Halogenated analogs (e.g., 2-chlorophenyl derivatives) exhibit increased lipophilicity, which may enhance blood-brain barrier penetration but reduce aqueous solubility .

Biological Activity: Safinamide’s fluorinated benzyloxy group contributes to its selective MAO-B inhibition, a feature absent in the cyclopropoxy derivative . The aminomethyl group in 3-(Aminomethyl)-N-cyclohexylbenzenesulfonamide could facilitate interactions with polar enzyme active sites, a property shared with 3-Amino-2-cyclopropoxybenzenesulfonamide .